5,6-Dimethylpyrazine-2,3-diamine

• Molecular Formula: C6H10N4
• Molecular Weight: 138.17 g/mol
• IUPAC Name: 5,6-dimethylpyrazine-2,3-diamine
• InChI: InChI=1S/C6H10N4/c1-3-4(2)10-6(8)5(7)9-3/h1-2H3,(H2,7,9)(H2,8,10)
• InChI Key: PVCTUFKTJGOWKY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(C(=N1)N)N)C
• CAS No.: 53114-83-3

Description

5,6-Dimethylpyrazine-2,3-diamine is an organic compound with the molecular formula C6H10N4 It is a derivative of pyrazine, a six-membered aromatic ring containing two nitrogen atoms at the 1,4-positions

Preparation Methods

Synthetic Routes and Reaction Conditions

5,6-Dimethylpyrazine-2,3-diamine can be synthesized through several methods. One common approach involves the cyclization of α-aminoketones or α-aminoaldehydes. Another method includes the condensation of a 1,2-diketone with a 1,2-diamine . These reactions typically require specific catalysts and controlled conditions to achieve high yields.

Industrial Production Methods

In industrial settings, the production of this compound often involves the use of catalytic systems such as copper-chromium, copper-zinc-chromium, or zinc-phosphoric acid-manganese . These catalysts facilitate the condensation reactions between diamines and diols or epoxides, leading to the formation of the desired pyrazine derivatives.

Chemical Reactions Analysis

Types of Reactions

5,6-Dimethylpyrazine-2,3-diamine undergoes various chemical reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions

Oxidation: This compound can be oxidized using reagents such as potassium permanganate or hydrogen peroxide under acidic or basic conditions.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur with halogenated derivatives in the presence of a base.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding pyrazine N-oxides, while reduction can produce various amine derivatives .

Scientific Research Applications

5,6-Dimethylpyrazine-2,3-diamine has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules and as a ligand in coordination chemistry.

Biology: This compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the development of new drugs for treating various diseases.

Industry: It is used in the production of agrochemicals, flavoring agents, and other industrial chemicals.

Comparison with Similar Compounds

Similar Compounds

2,5-Dimethylpyrazine: Known for its use in flavoring agents and its distinct aroma properties.

2,3,5,6-Tetramethylpyrazine: Studied for its pharmacological effects, including neuroprotective and anti-inflammatory properties.

Phenazines: A class of compounds with diverse biological activities, including antimicrobial and antitumor properties.

Uniqueness

5,6-Dimethylpyrazine-2,3-diamine stands out due to its specific substitution pattern on the pyrazine ring, which imparts unique chemical and biological properties